Cas no 2243503-69-5 (6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid)

• Product Name: 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid
• CAS No: 2243503-69-5
• MF: C₂₁H₁₆N₂O₅
• MW: 376.362145423889
• CID: 6545398
• PubChem ID: 165827893
• Update Time: 2025-11-01

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243503-69-5
• EN300-650510
• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C21H16N2O5/c24-18-10-9-17(20(25)26)22-19(18)23-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,24H,11H2,(H,25,26)(H,22,23,27)
• InChI Key： GQZRECKMHDFLBQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C(=O)O)N=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 376.10592162g/mol
• Monoisotopic Mass: 376.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid is a compound with the CAS number 2243503-69-5. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen as the heteroatom. The structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group attached to the amino group at position 6, a hydroxyl group at position 5, and a carboxylic acid group at position 2. The presence of these functional groups makes this compound highly versatile in various chemical and biological applications.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it highly valuable in organic synthesis. In this compound, the Fmoc group is attached to an amino group, which suggests its potential use as an intermediate in peptide or nucleic acid synthesis.

The hydroxyl group at position 5 and the carboxylic acid group at position 2 add further functional complexity to this molecule. These groups can participate in hydrogen bonding, making the compound potentially useful in drug design, where such interactions are critical for bioavailability and target binding affinity. Additionally, the carboxylic acid group can be converted into other functional groups, such as esters or amides, through simple chemical transformations, further expanding its utility.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For instance, pyridine-based compounds have been explored as inhibitors of various enzymes, including kinases and proteases. The presence of electron-withdrawing groups like the Fmoc and carboxylic acid groups can enhance the electronic properties of the pyridine ring, potentially improving its binding affinity to target proteins.

Moreover, the fluorenylmethoxycarbonyl (Fmoc) group has been studied for its role in click chemistry and other orthogonal protection strategies. Its ability to undergo selective cleavage under specific conditions makes it an ideal candidate for multi-step synthesis processes. Researchers have also explored the use of Fmoc-containing compounds in materials science, particularly in the development of self-healing polymers and stimuli-responsive materials.

In terms of synthetic methodology, this compound can be synthesized through a combination of nucleophilic aromatic substitution and coupling reactions. The introduction of the Fmoc group typically involves activation of the amino group using a coupling agent like HATU or EDCI, followed by reaction with fluorenylmethoxy carbonyl chloride. The hydroxyl and carboxylic acid groups can be introduced through oxidation or hydrolysis reactions depending on their initial positions in the molecule.

The 6-Fmoc-amino-5-hydroxypyridine-2-carboxylic acid structure also suggests potential applications in supramolecular chemistry. The combination of aromaticity and multiple functional groups can facilitate π–π interactions and hydrogen bonding networks, making it suitable for constructing self-assembled structures or molecular recognition systems.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic properties and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity towards electrophiles and nucleophiles. These studies have also highlighted its potential as a building block for more complex architectures in organic electronics.

In summary, 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxypyridine-2-carboxylic acid is a multifunctional compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop new drugs, advanced materials, or innovative chemical processes.